Cas no 188969-12-2 (POLY(2-CHLOROETHYLSILSESQUIOXANE))

• Product name: POLY(2-CHLOROETHYLSILSESQUIOXANE)
• CAS No: 188969-12-2
• CID: 115476

POLY(2-CHLOROETHYLSILSESQUIOXANE) Chemical and Physical Properties

Names and Identifiers

• POLY(2-CHLOROETHYLSILSESQUIOXANE)
• 14-16% IN METHOXYPROPANOL
• POLY(2-CHLOROETHYLSILSESQUIOXANE): 14-16% IN METHOXYPROPANOL

POLY(2-CHLOROETHYLSILSESQUIOXANE) Security Information

• Hazardous Material transportation number：1993
• Hazard Category Code： 10
• Safety Instruction： 16
• TSCA：No
• Risk Phrases：R10
• Safety Term：S16

Additional information on POLY(2-CHLOROETHYLSILSESQUIOXANE)

Introduction to Poly(2-Chloroethylsilsesquioxane) and Its Applications in Modern Chemistry

The compound with the CAS number 188969-12-2, known as Poly(2-Chloroethylsilsesquioxane), represents a significant advancement in the field of specialty polymers. This material, characterized by its unique siloxane backbone and chloroethyl side groups, has garnered considerable attention due to its versatile properties and potential applications in various industrial and scientific domains. The chemical structure of this polymer incorporates silsesquioxane units, which contribute to its thermal stability and mechanical strength, while the presence of chloroethyl groups enhances its reactivity, making it an invaluable tool for chemists and material scientists.

In recent years, the research focus on Poly(2-Chloroethylsilsesquioxane) has intensified, driven by its potential in biomedical applications, particularly in drug delivery systems and tissue engineering. The polymer's ability to undergo controlled modifications allows for the integration of therapeutic agents or biomolecules, facilitating targeted treatments. For instance, studies have demonstrated its efficacy in encapsulating hydrophobic drugs, improving their bioavailability and reducing side effects. The siloxane backbone provides a stable matrix that can be tailored to release profiles, offering precise control over drug administration.

The chemical properties of Poly(2-Chloroethylsilsesquioxane) also make it an excellent candidate for surface modification and coatings. Researchers have leveraged its reactivity to develop anti-fouling coatings for medical devices and implants, which are critical for reducing biofilm formation and improving device longevity. Additionally, the polymer's hydrophobic nature combined with its thermal resistance makes it suitable for high-performance coatings in automotive and aerospace industries. These applications highlight the compound's versatility and its potential to address complex challenges in material science.

From an academic perspective, the synthesis of Poly(2-Chloroethylsilsesquioxane) has been a subject of extensive investigation. The polymerization process typically involves the reaction of dichlorodimethylsilane with ethylene oxide, followed by hydrolysis to form the silsesquioxane units. This method allows for precise control over molecular weight and distribution, which is crucial for tailoring the material's properties. Recent advancements in catalytic systems have further refined this process, enabling higher yields and improved purity of the final product. Such innovations underscore the dynamic nature of polymer chemistry and the continuous progress being made in synthetic methodologies.

The biomedical applications of Poly(2-Chloroethylsilsesquioxane) extend beyond drug delivery. Its biocompatibility and ability to form stable hydrogels have opened new avenues in regenerative medicine. Researchers are exploring its use as a scaffold for cell culture, providing a three-dimensional environment that mimics natural tissue architecture. This capability is particularly promising for wound healing and tissue repair applications. Furthermore, the polymer's stability under physiological conditions ensures that it remains effective over extended periods, making it a reliable candidate for long-term medical interventions.

In addition to its biomedical uses, Poly(2-Chloroethylsilsesquioxane) has shown promise in environmental remediation efforts. Its adsorption properties make it an effective material for capturing pollutants from water sources. Studies have demonstrated its ability to bind heavy metals and organic contaminants, facilitating their removal from wastewater. This application aligns with global efforts to develop sustainable solutions for environmental protection. The polymer's reusability further enhances its environmental appeal, as it can be recovered and repurposed multiple times without significant loss of functionality.

The industrial relevance of Poly(2-Chloroethylsilsesquioxane) is also reflected in its role as a precursor for more complex materials. For example, it can be further functionalized to produce polymers with specific optical or electrical properties, opening doors for applications in electronics and photonics. The ability to modify its structure at various stages allows chemists to fine-tune its characteristics according to specific needs. This flexibility underscores the compound's importance as a building block in advanced material design.

As research into Poly(2-Chloroethylsilsesquioxane) continues to evolve, new frontiers are being explored. Innovations in polymerization techniques are enabling the creation of polymers with unprecedented levels of control over their molecular architecture. These advancements are expected to unlock novel applications across multiple sectors, from healthcare to sustainable technologies. The ongoing development of this material highlights the intersection of chemistry with other scientific disciplines, fostering interdisciplinary collaborations that drive innovation.

In conclusion,Poly(2-Chloroethylsilsesquioxane) stands as a testament to the ingenuity of modern chemistry. Its unique properties make it a versatile material with far-reaching implications in industry and research. As scientists delve deeper into its potential，the possibilities seem limitless， promising transformative breakthroughs that will shape the future of technology and medicine.